Estrone-16,16-D2
Estrone-16,16-D2
Brand Name:
Vulcanchem
CAS No.:
56588-58-0
VCID:
VC0125033
InChI:
InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i7D2
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H22O2
Molecular Weight:
272.4 g/mol
Estrone-16,16-D2
CAS No.: 56588-58-0
Reference Standards
VCID: VC0125033
Molecular Formula: C18H22O2
Molecular Weight: 272.4 g/mol
| CAS No. | 56588-58-0 |
|---|---|
| Product Name | Estrone-16,16-D2 |
| Molecular Formula | C18H22O2 |
| Molecular Weight | 272.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-16,16-dideuterio-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i7D2 |
| Standard InChIKey | DNXHEGUUPJUMQT-XIMAIENTSA-N |
| Isomeric SMILES | [2H]C1(C[C@H]2[C@@H]3CCC4=C([C@H]3CC[C@@]2(C1=O)C)C=CC(=C4)O)[2H] |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O |
| Synonyms | 3-Hydroxyestra-1,3,5(10)-trien-17-one-d2; (+)-Estrone-d2; 1,3,5(10)-Estratrien-3-ol-17-one-d2; 3-Hydroxy-17-keto-estra-1,3,5-triene-d2; Aquacrine-d2; Crinovaryl-d2; Cristallovar-d2; Crystogen-d2; WAY 164397-d2; Wynestron-d2; |
| PubChem Compound | 22967916 |
| Last Modified | Nov 11 2021 |
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